3,4-Dimethyl-N-(2,2,2-trifluoroethyl)benzenesulfonamide

• IUPAC Name: 3,4-dimethyl-N-(2,2,2-trifluoroethyl)benzenesulfonamide
• InChI: InChI=1S/C10H12F3NO2S/c1-7-3-4-9(5-8(7)2)17(15,16)14-6-10(11,12)13/h3-5,14H,6H2,1-2H3
• InChI Key: NYSPVMOZANJUKW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)S(=O)(=O)NCC(F)(F)F)C
• Molecular Formula: C10H12F3NO2S
• Molecular Weight: 267.27 g/mol

Description

3,4-Dimethyl-N-(2,2,2-trifluoroethyl)benzenesulfonamide, also known as DMTFBS, is a chemical compound that has gained significant attention in scientific research due to its unique properties. It is a sulfonamide derivative that has been synthesized and studied extensively for its potential applications in various fields, including medicinal chemistry, biochemistry, and materials science.

Scientific Research Applications

Molecular Structure and Hydrogen Bonding

• Research has explored the structures of various benzenesulfonamide derivatives, focusing on their hydrogen bonding characteristics. This includes studies on compounds closely related to 3,4-Dimethyl-N-(2,2,2-trifluoroethyl)benzenesulfonamide, showing that their molecular structures are stabilized by extensive intra- and intermolecular hydrogen bonds. These bonds involve the sulfonamide and carbamoyl groups, leading to the formation of dimeric units, chains, and even macrocyclic rings in different derivatives (Siddiqui, Ahmad, Siddiqui, & Parvez, 2008).

Photodynamic Therapy and Cancer Treatment

• A study highlighted the synthesis of new zinc phthalocyanines substituted with benzenesulfonamide derivatives, including those related to 3,4-Dimethyl-N-(2,2,2-trifluoroethyl)benzenesulfonamide. These compounds show remarkable potential in photodynamic therapy for cancer treatment due to their high singlet oxygen quantum yield and good fluorescence properties (Pişkin, Canpolat, & Öztürk, 2020).

Antibacterial and Enzymatic Inhibition Activities

• Synthesis and pharmacological analysis of N-(2,3-dimethylphenyl)benzenesulfonamide derivatives, related to 3,4-Dimethyl-N-(2,2,2-trifluoroethyl)benzenesulfonamide, showed moderate to high activity against various bacterial strains. Some compounds also exhibited significant inhibition of the α-glucosidase enzyme, highlighting their potential for antibacterial and enzymatic inhibition applications (Abbasi et al., 2016).

Inhibition of Kynurenine 3-Hydroxylase

• Research on N-(4-phenylthiazol-2-yl)benzenesulfonamides, structurally similar to 3,4-Dimethyl-N-(2,2,2-trifluoroethyl)benzenesulfonamide, focused on their inhibitory effects on kynurenine 3-hydroxylase. These compounds were found to be high-affinity inhibitors, highlighting their potential in studying the pathophysiological role of the kynurenine pathway after neuronal injury (Röver et al., 1997).

Anticancer and Radioprotective Agents

• Novel quinolines synthesized from benzenesulfonamide derivatives demonstrated potential as anticancer and radioprotective agents. This includes derivatives related to 3,4-Dimethyl-N-(2,2,2-trifluoroethyl)benzenesulfonamide, which showed promising cytotoxic activity against cancer cell lines (Ghorab, Ragab, Noaman, Heiba, & El-Hossary, 2008).